Cas no 22934-70-9 (1,3-Benzodioxol-5-ol,6,7-dimethoxy-)

1,3-Benzodioxol-5-ol,6,7-dimethoxy- structure
22934-70-9 structure
Product Name:1,3-Benzodioxol-5-ol,6,7-dimethoxy-
CAS No:22934-70-9
MF:C9H10O5
MW:198.172703266144
CID:281833
PubChem ID:16205022
Update Time:2025-04-19

1,3-Benzodioxol-5-ol,6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-ol,6,7-dimethoxy-
    • Phenol,2,3-dimethoxy-4,5-(methylenedioxy)- (8CI)
    • 6,7-dimethoxy-1,3-benzodioxol-5-ol
    • 2,3-Dimethoxy-4,5-(methylenedioxy)phenol
    • 22934-70-9
    • 2,3-Dimethoxy-4,5-methylendioxy-phenol
    • Phenol, 2,3-dimethoxy-4,5-(methylenedioxy)-
    • AKOS037629072
    • 1,3-Benzodioxol-5-ol, 6,7-dimethoxy-
    • DTXSID70945616
    • NSC821521
    • SCHEMBL14283993
    • 6,7-DIMETHOXY-2H-1,3-BENZODIOXOL-5-OL
    • NSC-821521
    • Inchi: 1S/C9H10O5/c1-11-7-5(10)3-6-8(9(7)12-2)14-4-13-6/h3,10H,4H2,1-2H3
    • InChI Key: XDGDJLGGDYSEJG-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C(=C(C1=2)OC)OC)O

Computed Properties

  • Exact Mass: 198.052823
  • Monoisotopic Mass: 198.052823
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2
  • XLogP3: 1.3
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